Cas no 867064-19-5 (2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid
• CAS No: 867064-19-5
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 4524402
• PubChem ID: 22270159
• Update Time: 2025-05-28

2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• N-(2-Boc-aminoethyl)-N-(methyl)-glycine
• Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-N-methyl-
• 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid

• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-9(15)11-5-6-12(4)7-8(13)14/h5-7H2,1-4H3,(H,11,15)(H,13,14)
• InChI Key： VGGBICGIQJVBLX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CCNC(OC(C)(C)C)=O)C

Additional information on 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid

Comprehensive Overview of 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid (CAS No. 867064-19-5)

2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid (CAS No. 867064-19-5) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This compound belongs to the class of N-protected amino acid derivatives, which are critical intermediates in the synthesis of complex peptides and drug molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methylaminoacetic acid moiety, makes it highly valuable for controlled chemical reactions.

The growing interest in peptide-based therapeutics and targeted drug delivery systems has significantly increased the demand for high-purity intermediates like 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid. Researchers often search for "Boc-protected amino acid derivatives for peptide synthesis" or "CAS 867064-19-5 applications in drug development," reflecting its relevance in modern biomedical science. This compound's stability and compatibility with solid-phase peptide synthesis (SPPS) protocols further enhance its utility.

From a chemical perspective, the Boc group in 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid provides excellent protection for the amine functionality during multi-step synthetic processes. This feature is particularly important in the context of "green chemistry" trends, where efficient protecting group strategies minimize waste and improve yield. The compound’s molecular design also aligns with the rising focus on "sustainable pharmaceutical manufacturing," a hot topic in 2024.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of CAS No. 867064-19-5. Quality control is paramount, as impurities can affect downstream applications in "bioconjugation" or "prodrug development." Frequently asked questions like "How to store Boc-protected amino acids?" highlight user concerns about the compound’s sensitivity to moisture and temperature, which requires storage under inert conditions.

In drug discovery, 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid serves as a building block for "peptide mimetics" and "small molecule inhibitors." Its structural flexibility enables modifications to enhance bioavailability or target specificity—key considerations in "personalized medicine" approaches. Recent publications have explored its role in "GPCR-targeted therapies" and "enzyme inhibitor design," areas garnering substantial attention in academic and industrial research.

The compound’s compatibility with "click chemistry" and "microwave-assisted synthesis" further broadens its applications. These methodologies address the demand for faster, more efficient reactions—a priority for labs optimizing "high-throughput screening" workflows. Searches for "Boc deprotection conditions" or "CAS 867064-19-5 solubility data" indicate practical challenges users aim to resolve when working with this reagent.

Regulatory and safety profiles of 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid comply with standard laboratory chemical guidelines, though proper handling protocols (e.g., PPE, ventilation) are recommended. Environmental considerations, such as "biodegradability of synthetic intermediates," are increasingly influencing compound selection, making this Boc-protected derivative a balanced choice for eco-conscious researchers.

In summary, 2-(2-{(tert-butoxy)carbonylamino}ethyl)(methyl)aminoacetic acid (CAS No. 867064-19-5) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its versatility in peptide engineering, alignment with sustainable practices, and relevance to cutting-edge therapeutic development ensure its continued prominence in scientific literature and industrial applications.